Cas no 1807291-60-6 (Methyl 6-cyano-3-fluoro-2-methylbenzoate)

• Product Name: Methyl 6-cyano-3-fluoro-2-methylbenzoate
• CAS No: 1807291-60-6
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4953107
• Update Time: 2025-05-19

Methyl 6-cyano-3-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-fluoro-2-methylbenzoate

• Inchi： 1S/C10H8FNO2/c1-6-8(11)4-3-7(5-12)9(6)10(13)14-2/h3-4H,1-2H3
• InChI Key： QPAKRDSJEWYIDS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(C(=O)OC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-cyano-3-fluoro-2-methylbenzoate

Methyl 6-Cyano-3-Fluoro-2-Methylbenzoate: A Comprehensive Overview

Methyl 6-cyano-3-fluoro-2-methylbenzoate, with the CAS number 1807291-60-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group substituted with cyano, fluoro, and methyl groups at specific positions on the aromatic ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for various applications.

Recent studies have highlighted the potential of Methyl 6-cyano-3-fluoro-2-methylbenzoate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptor sites. The cyano group, being electron-withdrawing, contributes to the compound's ability to modulate electronic interactions within biological systems. Additionally, the fluoro substituent enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In the realm of materials science, Methyl 6-cyano-3-fluoro-2-methylbenzoate has been investigated for its application in organic electronics. The compound's aromatic system and substituent arrangement make it a promising candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, paving the way for more efficient electronic devices.

The synthesis of Methyl 6-cyano-3-fluoro-2-methylbenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Subsequent steps may include esterification reactions to introduce the methyl group and further functionalization to incorporate the cyano and fluoro substituents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both academic and industrial applications.

One of the most intriguing aspects of Methyl 6-cyano-3-fluoro-2-methylbenzoate is its versatility in chemical transformations. Its reactivity can be fine-tuned by modifying the substituent positions or introducing additional functional groups. For instance, recent studies have explored its use as an intermediate in Suzuki coupling reactions, where it serves as a substrate for constructing biaryl structures with potential applications in medicinal chemistry.

From an environmental standpoint, there is growing interest in understanding the degradation pathways of Methyl 6-cyano-3-fluoro-2-methylbenzoate. Researchers are investigating how this compound interacts with various environmental matrices and microbial communities. These studies are crucial for assessing its potential impact on ecosystems and developing strategies for safe disposal or recycling.

In conclusion, Methyl 6-cyano-3-fluoro-2-methylbenzoate (CAS No: 1807291-60-6) stands out as a versatile and multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application development, ensure that it remains a focal point for future research efforts. As new discoveries emerge, this compound is poised to play an increasingly important role in shaping innovative solutions across industries.